2,2,2-Trichloro-N-(cyanomethyl)-N-ethylacetamide

• CAS No.: 61555-51-9
• Molecular Formula: C6H7Cl3N2O
• Molecular Weight: 229.5 g/mol
• IUPAC Name: 2,2,2-trichloro-N-(cyanomethyl)-N-ethylacetamide
• InChI: InChI=1S/C6H7Cl3N2O/c1-2-11(4-3-10)5(12)6(7,8)9/h2,4H2,1H3
• InChI Key: PRJOCOQLVVZFKW-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC#N)C(=O)C(Cl)(Cl)Cl

Description

2,2,2-Trichloro-N-(cyanomethyl)-N-ethylacetamide is a chemical compound with the molecular formula C6H8Cl3NO It is characterized by the presence of a trichloromethyl group, a cyanomethyl group, and an ethyl group attached to an acetamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2,2-Trichloro-N-(cyanomethyl)-N-ethylacetamide typically involves the reaction of trichloroacetonitrile with ethylamine in the presence of a suitable catalyst. The reaction is carried out under controlled temperature and pressure conditions to ensure the desired product is obtained with high yield and purity. The general reaction scheme can be represented as follows:

$$\text{CCl}_3\text{CN} + \text{C}_2\text{H}_5\text{NH}_2 \rightarrow \text{C}_6\text{H}_8\text{Cl}_3\text{NO}$$CCl3​CN+C2​H5​NH2​→C6​H8​Cl3​NO

Industrial Production Methods

In industrial settings, the production of 2,2,2-Trichloro-N-(cyanomethyl)-N-ethylacetamide involves large-scale reactors and optimized reaction conditions to maximize efficiency and minimize waste. The process may include steps such as purification through distillation or recrystallization to achieve the desired product quality.

Chemical Reactions Analysis

Types of Reactions

2,2,2-Trichloro-N-(cyanomethyl)-N-ethylacetamide undergoes various chemical reactions, including:

Nucleophilic Substitution: The trichloromethyl group can undergo nucleophilic substitution reactions with suitable nucleophiles, leading to the formation of substituted derivatives.

Hydrolysis: The compound can be hydrolyzed under acidic or basic conditions to yield corresponding amides and acids.

Reduction: Reduction reactions can convert the trichloromethyl group to a less oxidized state.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium hydroxide (NaOH) and potassium hydroxide (KOH).

Hydrolysis: Acidic conditions (e.g., hydrochloric acid) or basic conditions (e.g., sodium hydroxide) are used.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are employed.

Major Products

Nucleophilic Substitution: Substituted acetamides.

Hydrolysis: Corresponding amides and acids.

Reduction: Reduced derivatives of the original compound.

Scientific Research Applications

2,2,2-Trichloro-N-(cyanomethyl)-N-ethylacetamide has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis for the preparation of various derivatives.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2,2,2-Trichloro-N-(cyanomethyl)-N-ethylacetamide involves its interaction with specific molecular targets and pathways. The trichloromethyl group is known to be highly reactive, allowing the compound to form covalent bonds with nucleophilic sites on biomolecules. This reactivity can lead to the inhibition of enzyme activity or the modification of protein function, depending on the specific target.

Comparison with Similar Compounds

Similar Compounds

2,2,2-Trichloroacetamide: Similar structure but lacks the cyanomethyl and ethyl groups.

2,2,2-Trichloro-N,N-bis(cyanomethyl)acetamide: Contains two cyanomethyl groups instead of one.

N-Butyl-2,2,2-trichloro-N-(cyanomethyl)acetamide: Contains a butyl group instead of an ethyl group.

Uniqueness

2,2,2-Trichloro-N-(cyanomethyl)-N-ethylacetamide is unique due to the presence of both cyanomethyl and ethyl groups, which confer distinct chemical properties and reactivity compared to its analogs. This uniqueness makes it a valuable compound for specific applications in research and industry.